1-(2-Ethoxyphenyl)-3-(2-methoxy-2-(2-methoxyphenyl)ethyl)urea

• IUPAC Name: 1-(2-ethoxyphenyl)-3-[2-methoxy-2-(2-methoxyphenyl)ethyl]urea
• InChI: InChI=1S/C19H24N2O4/c1-4-25-17-12-8-6-10-15(17)21-19(22)20-13-18(24-3)14-9-5-7-11-16(14)23-2/h5-12,18H,4,13H2,1-3H3,(H2,20,21,22)
• InChI Key: DUCAMJSNRFVROB-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)NCC(C2=CC=CC=C2OC)OC
• Molecular Formula: C19H24N2O4
• Molecular Weight: 344.4 g/mol

Description

1-(2-Ethoxyphenyl)-3-(2-methoxy-2-(2-methoxyphenyl)ethyl)urea, also known as EPMU, is a chemical compound that belongs to the class of urea derivatives. EPMU has been widely studied for its potential applications in scientific research, particularly in the field of cancer treatment.

Scientific Research Applications

Synthesis and Chemical Properties

1-(2-Ethoxyphenyl)-3-(2-methoxy-2-(2-methoxyphenyl)ethyl)urea is a compound that can be involved in various chemical reactions, such as directed lithiation, which allows for the introduction of substituents at specific positions on the molecule. For instance, directed lithiation of similar urea derivatives has been utilized to achieve ortho-functionalization, demonstrating the compound's versatility in organic synthesis (Smith et al., 2013). Furthermore, the ethyl 2-cyano-2-(4-nitrophenylsulfonyloxyimino)acetate-mediated Lossen rearrangement highlights the utility of urea derivatives in synthesizing hydroxamic acids and ureas from carboxylic acids, emphasizing their significance in the development of environmentally friendly and cost-effective methodologies (Thalluri et al., 2014).

Biological and Pharmacological Applications

The synthesis and evaluation of urea derivatives for biological activities are a significant area of interest. For example, the synthesis of tetrahydropyrimidine-5-carboxylates and their evaluation for metal chelating effects and inhibition profiles against vital enzymes such as acetylcholinesterase and carbonic anhydrase demonstrate the potential of urea derivatives in therapeutic applications (Sujayev et al., 2016). Additionally, the crystal structure and antitumor activities of 1-(2-(1H-Indol-3-yl)ethyl)-3-(2-methoxyphenyl)urea underline the importance of structural analysis in understanding the interactions with biological targets and developing new anticancer agents (Hu et al., 2018).

Environmental Impact and Degradation Studies

Investigations into the environmental fate of urea derivatives, such as their photodegradation and hydrolysis in water, are crucial for assessing their impact on ecosystems and water quality. Studies on the photodegradation and hydrolysis of substituted urea pesticides in water provide insights into their stability and degradation pathways, contributing to the development of safer and more sustainable agricultural practices (Gatidou & Iatrou, 2011).